Cas no 1502161-86-5 (1-(1-methyl-1H-imidazol-2-yl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(1-methyl-1H-imidazol-2-yl)cyclobutane-1-carboxylic acid
• CAS No: 1502161-86-5
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 5816168
• PubChem ID: 82600546
• Update Time: 2024-01-13

1-(1-methyl-1H-imidazol-2-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-imidazol-2-yl)cyclobutane-1-carboxylic acid
• EN300-1842690
• 1502161-86-5

• Inchi： 1S/C9H12N2O2/c1-11-6-5-10-7(11)9(8(12)13)3-2-4-9/h5-6H,2-4H2,1H3,(H,12,13)
• InChI Key： WINDTGYJZWKFQU-UHFFFAOYSA-N
• SMILES： OC(C1(C2=NC=CN2C)CCC1)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.1Ų